Imidazo[2,1-b]thiazol-6-yl-acetic acid

• IUPAC Name: 2-imidazo[2,1-b][1,3]thiazol-6-ylacetic acid
• InChI: InChI=1S/C7H6N2O2S/c10-6(11)3-5-4-9-1-2-12-7(9)8-5/h1-2,4H,3H2,(H,10,11)
• InChI Key: FQIBVYSYFWBQHP-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC2=NC(=CN21)CC(=O)O
• Molecular Formula: C7H6N2O2S
• DSSTOX Substance ID: DTXSID70390147
• Molecular Weight: 182.20 g/mol
• CAS No.: 57332-75-9

Description

Imidazo[2,1-b]thiazol-6-yl-acetic acid is a useful research compound. Its molecular formula is C7H6N2O2S and its molecular weight is 182.2 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Antimicrobial Activity

A series of derivatives synthesized from imidazo[2,1-b]thiazol-6-yl-acetic acid demonstrated promising antimicrobial activities. The compounds were tested against various bacterial and fungal strains, showing effectiveness in inhibiting growth. Some of these derivatives also exhibited antituberculosis activity, highlighting their potential in addressing microbial resistance issues (Güzeldemirci & Küçükbasmacı, 2010), (Alegaon & Alagawadi, 2011).

Structural Characterization

The structural characterization of this compound derivatives has been performed using various analytical techniques. These studies provide insights into the molecular interactions and physical properties of these compounds, aiding in the development of new pharmaceuticals (Dylong et al., 2016).

Anti-inflammatory Activity

Compounds derived from this compound have shown anti-inflammatory properties in various models. This suggests their potential in developing treatments for conditions characterized by inflammation (Labanauskas et al., 2000).

Cytotoxic Activity

Some novel derivatives of this compound have been tested for their cytotoxicity against human cancer cell lines, revealing compounds with potential anticancer properties. This highlights the scaffold's utility in cancer research and therapy development (Ding et al., 2012).

Enzyme Inhibition

Derivatives have also been evaluated as inhibitors of various enzymes, such as acetylcholinesterase and aldose reductase, showing potential for the treatment of diseases like Alzheimer's and diabetes (Askin et al., 2021), (Güzeldemirci et al., 2018).

Safety and Hazards

The safety and hazards associated with imidazo[2,1-b]thiazol-6-yl-acetic acid are not explicitly mentioned in the literature. As with any chemical compound, appropriate safety measures should be taken when handling it.

Mechanism of Action

Target of Action

Imidazo[2,1-b]thiazol-6-yl-acetic acid, also known as 2-{imidazo[2,1-b][1,3]thiazol-6-yl}acetic acid, has been found to exhibit significant antitumor activity . The compound’s primary targets are various cancer cell lines, including ovarian cancer (OVCAR-3), colon cancer (HCT-15), renal cancer (CAKI-1 and UO-31), and leukemia (CCRF-CEM and SR) . These targets play a crucial role in the proliferation and survival of cancer cells.

Mode of Action

The interaction of this compound with its targets results in significant growth inhibition . The compound exhibits broad-spectrum antiproliferative activity, affecting all tested cell lines . The mechanistic pathway leading to the action of this compound involves a sequence of steps, including amine-induced N-deprotection, oxidative aminocarbonylation of the triple bond, and dearomative cyclization .

Biochemical Pathways

This compound affects several biochemical pathways, leading to downstream effects that inhibit the growth of cancer cells . The compound’s action on these pathways results in the disruption of cellular processes essential for cancer cell survival and proliferation.

Result of Action

The molecular and cellular effects of this compound’s action include the inhibition of cell proliferation and the induction of cell death in various cancer cell lines . These effects contribute to the compound’s antitumor activity.

Biochemical Analysis

Biochemical Properties

Imidazo[2,1-b]thiazol-6-yl-acetic acid plays a crucial role in biochemical reactions. It interacts with several enzymes, proteins, and other biomolecules. For instance, it has been shown to exhibit inhibitory effects on certain enzymes, which can lead to alterations in metabolic pathways. The compound’s interaction with proteins often involves binding to specific active sites, thereby modulating their activity .

Cellular Effects

This compound has been observed to influence various cellular processes. It affects cell signaling pathways, gene expression, and cellular metabolism. For example, the compound has demonstrated antiproliferative activity against several cancer cell lines, indicating its potential as an anticancer agent. It can modulate cell signaling pathways, leading to changes in gene expression and metabolic activities .

Molecular Mechanism

The molecular mechanism of action of this compound involves its binding interactions with biomolecules. The compound can inhibit or activate enzymes by binding to their active sites. This interaction can lead to changes in gene expression and subsequent cellular responses. Additionally, the compound’s structure allows it to interact with various molecular targets, thereby exerting its biological effects .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound have been studied over time. The compound’s stability and degradation are critical factors that influence its long-term effects on cellular function. Studies have shown that the compound remains stable under specific conditions, allowing for prolonged biological activity. Its degradation products can also have significant biological effects, which need to be considered in long-term studies .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At lower doses, the compound may exhibit therapeutic effects, while higher doses can lead to toxic or adverse effects. Studies have identified threshold effects, where the compound’s efficacy plateaus or adverse effects become prominent. Understanding the dosage effects is crucial for determining the compound’s therapeutic window and safety profile .

Metabolic Pathways

This compound is involved in various metabolic pathways. It interacts with enzymes and cofactors, influencing metabolic flux and metabolite levels. The compound’s metabolism can lead to the formation of active or inactive metabolites, which can further modulate its biological activity. Understanding these metabolic pathways is essential for predicting the compound’s pharmacokinetics and pharmacodynamics .

Transport and Distribution

The transport and distribution of this compound within cells and tissues are critical for its biological activity. The compound can interact with transporters and binding proteins, affecting its localization and accumulation. These interactions can influence the compound’s efficacy and toxicity, making it essential to study its transport and distribution properties .

Subcellular Localization

This compound’s subcellular localization plays a significant role in its activity and function. The compound can be directed to specific compartments or organelles through targeting signals or post-translational modifications. This localization can affect the compound’s interaction with biomolecules and its overall biological activity .